5-(4-bromo-3-methylphenyl)-1H-pyrazol-3-amine

• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol
• SMILES: CC1=C(C=CC(=C1)C2=CC(=NN2)N)Br
• InChI: InChI=1S/C10H10BrN3/c1-6-4-7(2-3-8(6)11)9-5-10(12)14-13-9/h2-5H,1H3,(H3,12,13,14)
• InChIKey: CRGSOSCWFHPXID-UHFFFAOYSA-N

5-(4-Bromo-3-methylphenyl)-1H-pyrazol-3-amine: A Distinctly Substituted 3-Aminopyrazole Scaffold for Targeted Chemical Biology and Kinase-Focused Library Design

5-(4-Bromo-3-methylphenyl)-1H-pyrazol-3-amine (molecular formula C₁₀H₁₀BrN₃, molecular weight 252.11 g/mol) is a heterocyclic small molecule belonging to the 3-aminopyrazole class, a privileged scaffold in medicinal chemistry with demonstrated utility across kinase inhibition, anti-inflammatory, and antimicrobial programs . This compound features a 1H-pyrazol-3-amine core substituted at the 5-position with a 4-bromo-3-methylphenyl ring, a substitution pattern that differentiates it from the more common 4-bromophenyl (des-methyl) analog (MW 238.08, C₉H₈BrN₃) . The concurrent presence of a bromine atom (enabling cross-coupling diversification) and a methyl group at the meta position of the phenyl ring confers a distinct steric and electronic profile compared to in-class alternatives, making it a rationally selectable intermediate for structure-activity relationship (SAR) exploration and focused library synthesis .

1

Scaffold: 5-(4-bromo-3-methylphenyl)-1H-pyrazol-3-amine; a dual-handle aminopyrazole building block for targeted library design.

2

Workflow: SAR exploration requiring a distinct steric/electronic profile versus the common des-methyl analog.

Methyl group modulates lipophilicity and biaryl conformation.

3

Selection context: Programs seeking orthogonal diversification via aryl-Br cross-coupling and free NH₂/ NH-pyrazole conjugation.

Why Generic 3-Aminopyrazole Substitution Fails: Regiochemical and Substituent-Level Differentiation of 5-(4-Bromo-3-methylphenyl)-1H-pyrazol-3-amine

Within the 3-aminopyrazole chemical space, seemingly minor positional variations in substituents can produce large differences in target engagement, selectivity, and pharmacokinetic properties. The specific 4-bromo-3-methyl substitution on the phenyl ring of the target compound creates a unique steric and electronic environment that cannot be replicated by the common des-methyl analog 5-(4-bromophenyl)-1H-pyrazol-3-amine (CAS 78583-82-1) , nor by regioisomers where the methyl group resides on the pyrazole ring itself, such as 5-amino-4-(4-bromophenyl)-3-methylpyrazole (CAS 955575-53-8) . Evidence from kinase inhibitor programs demonstrates that aryl ring substitution patterns directly control potency and selectivity: a derivative of the 4-bromophenyl-1H-pyrazol-3-amine scaffold achieved TNIK IC₅₀ = 157 nM in a patent-disclosed ADP-Glo kinase assay [1], while structurally related aminopyrazole-phthalocyanine conjugates displayed nanomolar Ki values against human carbonic anhydrase isoforms (hCA I Ki = 8.44–21.31 nM; hCA II Ki = 11.73–31.03 nM) [2]. The additional methyl group on the phenyl ring of the target compound alters both lipophilicity (predicted ΔlogP ≈ +0.2 to +0.4 versus the des-methyl analog) and the rotational barrier of the biaryl system, factors that directly impact binding pocket complementarity and off-rate kinetics . Simple in-class interchange without experimental validation therefore risks loss of potency, altered selectivity profiles, or unexpected metabolic liabilities.

Regiochemical mismatch

Pyrazole-methyl regioisomers (e.g., CAS 955575-53-8) differ in connectivity and binding orientation; SAR may not transfer.

Des-methyl analog divergence

5-(4-bromophenyl)-1H-pyrazol-3-amine lacks the meta-methyl group, shifting lipophilicity, rotational barrier, and target complementarity.

N-substituted analog limitation

N-phenyl derivatives (e.g., CAS 69464-98-8) sacrifice the free NH-pyrazole H-bond donor, reducing kinase hinge-binding potential.

• [1] BindingDB. BDBM579816: US11485711, Compound 293 – methyl (4-((5-(4-bromophenyl)-1H-pyrazol-3-yl)amino)-3-methylphenyl)carbamate. TNIK IC₅₀ = 157 nM. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=579816 (accessed April 2026). View Source
• [2] Guzel E, Kocyigit UM, Arslan BS, Atas M, Taslimi P, Gokalp F, Nebioglu M, Sisman I, Gulcin I. Aminopyrazole-substituted metallophthalocyanines: Preparation, aggregation behavior, and investigation of metabolic enzymes inhibition properties. Arch Pharm (Weinheim). 2019;352(2):e1800292. doi:10.1002/ardp.201800292. View Source

Quantitative Differentiation Evidence for 5-(4-Bromo-3-methylphenyl)-1H-pyrazol-3-amine Versus Closest Analogs

Molecular Weight and Formula-Level Differentiation from the Des-Methyl Analog

The target compound 5-(4-bromo-3-methylphenyl)-1H-pyrazol-3-amine differs from the most commercially available analog, 5-(4-bromophenyl)-1H-pyrazol-3-amine (CAS 78583-82-1), by the presence of a methyl group at the 3-position of the phenyl ring. The target compound has a molecular formula of C₁₀H₁₀BrN₃ and a molecular weight of 252.11 g/mol, compared to C₉H₈BrN₃ and 238.08 g/mol for the des-methyl analog . This difference of one carbon and two hydrogen atoms (ΔMW = +14.03 Da) corresponds to a CH₂ increment that alters lipophilicity (predicted LogP for regioisomer 4-(4-bromophenyl)-5-methyl-1H-pyrazol-3-amine = 2.7–3.3 versus estimated ~2.4–2.6 for the des-methyl analog) and polar surface area, both of which are critical determinants of membrane permeability and target binding.

MW and formula vs. des-methyl analog

Head-to-head

ΔMW = +14.03 Da; ΔLogP ≈ +0.2 to +0.4

Altered lipophilicity and biaryl conformation

Cannot substitute without re-validation of potency and ADME.

Evidence Dimension	Molecular weight and formula-level structural comparison
Target Compound Data	C₁₀H₁₀BrN₃; MW = 252.11 g/mol; 4-bromo-3-methylphenyl substituent at pyrazole 5-position
Comparator Or Baseline	5-(4-Bromophenyl)-1H-pyrazol-3-amine (CAS 78583-82-1): C₉H₈BrN₃; MW = 238.08 g/mol; 4-bromophenyl substituent (no methyl)
Quantified Difference	ΔMW = +14.03 Da; Δformula = +CH₂; predicted ΔLogP ≈ +0.2 to +0.4 units
Conditions	Computational prediction and vendor-reported analytical data; comparator structure verified by CAS registry and InChI comparison

Why This Matters

The additional methyl group alters both lipophilicity and the conformational landscape of the biaryl bond, meaning the target compound cannot be treated as a direct substitute for the des-methyl analog in SAR campaigns without experimental re-validation of potency, selectivity, and ADME properties.

Regiochemical Differentiation: Phenyl-Methyl vs. Pyrazole-Methyl Substitution

The target compound features the methyl substituent on the phenyl ring (4-bromo-3-methylphenyl), whereas the commercially available Sigma-Aldrich product (CAS 955575-53-8) bears the methyl group on the pyrazole ring (3-methylpyrazole core). The target compound's InChI Key is CRGSOSCWFHPXID-UHFFFAOYSA-N, with canonical SMILES CC1=C(C=CC(=C1)C2=CC(=NN2)N)Br . The Sigma-Aldrich analog has InChI Key XBGQAVPNQRLZOV-UHFFFAOYSA-N with SMILES Cc1n[nH]c(N)c1-c2ccc(Br)cc2, and a reported melting point of 133–138 °C . These regioisomers are chemically distinct entities that would not be expected to exhibit identical biological profiles, as the position of the methyl group influences both the electronic distribution on the heterocycle and the spatial orientation of the bromophenyl ring relative to the H-bond donor/acceptor triad of the aminopyrazole core.

Phenyl-methyl vs. pyrazole-methyl

Head-to-head

Distinct InChI Keys; different connectivity and melting point.

Constitutional isomers; no SAR transferability assumed.

Regioisomer (CAS 955575-53-8) has methyl on pyrazole core.

Evidence Dimension	Regiochemistry of methyl substitution
Target Compound Data	Methyl group at position 3 of phenyl ring; InChI Key: CRGSOSCWFHPXID-UHFFFAOYSA-N; SMILES: CC1=C(C=CC(=C1)C2=CC(=NN2)N)Br
Comparator Or Baseline	5-Amino-4-(4-bromophenyl)-3-methylpyrazole (CAS 955575-53-8): Methyl group at position 3 of pyrazole ring; InChI Key: XBGQAVPNQRLZOV-UHFFFAOYSA-N; SMILES: Cc1n[nH]c(N)c1-c2ccc(Br)cc2; mp 133–138 °C, 96% purity
Quantified Difference	Distinct InChI Keys; different connectivity (methyl on aryl vs. methyl on heterocycle); distinct melting point range
Conditions	Structural identity verified by InChI comparison and vendor certificate of analysis (Sigma-Aldrich 708372)

Why This Matters

These two compounds are constitutional isomers with different connectivity, not interchangeable building blocks. A medicinal chemistry program built on one regioisomer cannot assume SAR transferability to the other without independent assay validation.

Synthetic Utility: Bromine as a Cross-Coupling Handle for Diversification

The para-bromo substituent on the phenyl ring serves as a versatile functional handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira), enabling late-stage diversification of the aryl ring . Published studies on halogenated aminopyrazoles have demonstrated that bromo derivatives are superior to iodo analogs in Suzuki-Miyaura couplings due to reduced propensity for dehalogenation side reactions, with bromo derivatives enabling cleaner product profiles and higher isolated yields [1]. The concurrent presence of the 3-methyl group on the phenyl ring provides additional steric modulation near the coupling site, which can influence regioselectivity in subsequent transformations compared to the unsubstituted 4-bromophenyl analog . The free 3-amino group on the pyrazole ring provides a second orthogonal functionalization point for amide coupling, urea formation, or reductive amination, enabling sequential diversification strategies unavailable to N-substituted pyrazole analogs such as 4-bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine (CAS 69464-98-8) [2].

Dual-handle synthetic utility

Reported

Aryl-Br for cross-coupling; free NH₂/ NH-pyrazole for orthogonal conjugation.

Reduces steps for diverse chemotype access.

N-phenyl analogs lack NH-pyrazole H-bond donor.

Evidence Dimension	Synthetic versatility and cross-coupling efficiency
Target Compound Data	Two orthogonal diversification handles: (i) aryl bromide for Pd-catalyzed cross-coupling; (ii) primary amine (NH₂) at pyrazole 3-position for amidation/reductive amination; free NH-pyrazole tautomer capable of H-bond donor/acceptor interactions
Comparator Or Baseline	4-Bromo-3-methyl-1-phenyl-1H-pyrazol-5-amine (CAS 69464-98-8): N-phenyl substitution blocks NH-pyrazole functionality, reducing H-bond donor capacity; 4-bromo-3-methyl substitution pattern differs; mp 103–105 °C
Quantified Difference	Target compound retains free NH-pyrazole tautomer (two H-bond donors, two H-bond acceptors); N-phenyl analog has reduced H-bond donor count; qualitative advantage in Suzuki coupling efficiency reported for bromo- vs. iodo-aminopyrazoles [1]
Conditions	Comparative assessment based on structural analysis and published Suzuki-Miyaura reactivity studies on halogenated aminopyrazoles

Why This Matters

For library synthesis and SAR exploration, the dual-handle architecture of the target compound (aryl-Br + free NH₂) provides greater synthetic optionality than the N-substituted analog, potentially reducing the number of synthetic steps required to access diverse chemotypes.

• [1] Semantic Scholar. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction (2017). Summary: Br and Cl derivatives superior to iodine. Available at: https://www.semanticscholar.org (accessed April 2026). View Source
• [2] Thermo Scientific / Alfa Aesar. 5-Amino-4-bromo-3-methyl-1-phenyl-1H-pyrazole, 97% (CAS 69464-98-8), mp 103–105 °C – Product Specification. Available at: https://www.fishersci.no (accessed April 2026). View Source

Class-Level Kinase Inhibition Potential: TNIK Inhibitory Activity of a 4-Bromophenyl-1H-Pyrazol-3-Amine Derivative

Patent US11485711 discloses compound 293, methyl (4-((5-(4-bromophenyl)-1H-pyrazol-3-yl)amino)-3-methylphenyl)carbamate, which demonstrates TNIK (TRAF2 and NCK-interacting protein kinase) inhibition with an IC₅₀ of 157 nM in a luminescent ADP-Glo kinase assay system [1]. This compound is a direct derivative of the des-methyl analog 5-(4-bromophenyl)-1H-pyrazol-3-amine, confirming that the 5-(4-bromophenyl)-1H-pyrazol-3-amine core is a viable scaffold for achieving sub-micromolar kinase inhibition. While this data point derives from a derivative rather than the target compound itself, it establishes the class-level kinase engagement capability of the 4-bromophenyl-1H-pyrazol-3-amine pharmacophore and supports its use as a starting point for focused kinase inhibitor library design. The additional methyl group on the phenyl ring of the target compound (5-(4-bromo-3-methylphenyl)-1H-pyrazol-3-amine) is anticipated to provide further opportunities for modulating kinase selectivity through altered steric interactions with the ATP-binding pocket or allosteric sites [1].

Kinase scaffold validation (TNIK)

Class-level

TNIK IC₅₀ = 157 nM (des-methyl analog derivative).

Supports kinase-focused library design.

Direct testing needed; methyl may modulate selectivity.

Evidence Dimension	Kinase inhibitory activity of 4-bromophenyl-1H-pyrazol-3-amine scaffold
Target Compound Data	5-(4-Bromo-3-methylphenyl)-1H-pyrazol-3-amine: No direct kinase inhibition data available; structurally belongs to the same 5-(bromophenyl)-1H-pyrazol-3-amine chemotype
Comparator Or Baseline	US11485711 Compound 293: methyl (4-((5-(4-bromophenyl)-1H-pyrazol-3-yl)amino)-3-methylphenyl)carbamate; TNIK IC₅₀ = 157 nM (ADP-Glo kinase assay, human TNIK)
Quantified Difference	Comparator achieves IC₅₀ = 157 nM against TNIK; target compound expected to exhibit comparable or differentiated kinase inhibition profile pending direct testing; aryl methyl group may modulate potency
Conditions	In vitro TNIK kinase enzyme system; luminescent ADP-Glo detection method; patent data from Korea Research Institute of Chemical Technology

Why This Matters

The existence of a structurally related, patent-disclosed TNIK inhibitor with quantitative IC₅₀ data validates the 4-bromophenyl-1H-pyrazol-3-amine core as a kinase inhibitor scaffold, supporting procurement of the target compound for kinase-focused drug discovery programs where the aryl methyl group is hypothesized to enhance selectivity or pharmacokinetic properties.

• [1] BindingDB. BDBM579816: US11485711, Compound 293 – methyl (4-((5-(4-bromophenyl)-1H-pyrazol-3-yl)amino)-3-methylphenyl)carbamate. TNIK IC₅₀ = 157 nM. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=579816 (accessed April 2026). View Source

Class-Level Carbonic Anhydrase Inhibition: Nanomolar Ki Values from Aminopyrazole-Phthalocyanine Conjugates

Guzel et al. (2019) reported the synthesis and enzyme inhibition profiling of 4-(2-(5-amino-4-(4-bromophenyl)-3-methyl-1H-pyrazol-1-yl)ethoxy)phthalonitrile (compound 2) and its metallophthalocyanine complexes (3–5), which are direct derivatives of the close analog 5-amino-4-(4-bromophenyl)-3-methylpyrazole (CAS 955575-53-8) [1]. These compounds demonstrated potent inhibition of human carbonic anhydrase isoforms with Ki values of 8.44 ± 0.32 to 21.31 ± 7.91 nM for hCA I and 11.73 ± 2.82 to 31.03 ± 4.81 nM for hCA II, alongside α-glycosidase inhibition (Ki = 1.55 ± 0.47 to 10.85 ± 3.43 nM) [1]. The study also evaluated antimicrobial activity against four bacterial strains and two Candida species using broth microdilution, with gram-positive bacteria showing greater sensitivity [1]. Although these data derive from phthalonitrile-conjugated derivatives of a regioisomeric aminopyrazole (methyl on pyrazole rather than phenyl), they establish that the bromophenyl-aminopyrazole substructure can serve as an effective metal-chelating and enzyme-inhibitory scaffold when elaborated into larger architectures. The target compound, with its free NH-pyrazole and unmasked 3-amino group, provides a more versatile conjugation handle than the N-alkoxyethyl-tethered analog used in the Guzel study [1].

Enzyme inhibition context (hCA)

Class-level

hCA I Ki = 8.44–21.31 nM; hCA II Ki = 11.73–31.03 nM (phthalocyanine conjugates).

Supports CA inhibitor scaffold development.

Target offers direct conjugation without ethoxy linker.

Evidence Dimension	Carbonic anhydrase and metabolic enzyme inhibition by aminopyrazole-bromophenyl scaffold derivatives
Target Compound Data	5-(4-Bromo-3-methylphenyl)-1H-pyrazol-3-amine: No direct enzyme inhibition data; free NH-pyrazole and free 3-NH₂ provide conjugation versatility
Comparator Or Baseline	Phthalonitrile derivative of 5-amino-4-(4-bromophenyl)-3-methylpyrazole (compound 2, Guzel 2019): hCA I Ki = 8.44–21.31 nM; hCA II Ki = 11.73–31.03 nM; α-glycosidase Ki = 1.55–10.85 nM; metallophthalocyanine complexes 3–5 show enhanced activity
Quantified Difference	No direct quantitative comparison available; class-level Ki values demonstrate nanomolar enzyme inhibition achievable with the bromophenyl-aminopyrazole scaffold
Conditions	In vitro enzyme inhibition assays; hCA I and II isoforms; α-glycosidase; acetylcholinesterase (AChE Ki = 101.62–326.54 nM); butyrylcholinesterase (BChE Ki = 68.68–109.53 nM); antimicrobial broth microdilution (four bacteria, two Candida spp.)

Why This Matters

The demonstration of nanomolar enzyme inhibition by derivatives of a structurally adjacent aminopyrazole supports the procurement of the target compound for medicinal chemistry programs targeting carbonic anhydrase, cholinesterase, or glycosidase enzymes, particularly where the free NH-pyrazole and 3-NH₂ groups are desired for direct conjugation without the ethoxy linker required in the published study.

• [1] Guzel E, Kocyigit UM, Arslan BS, Atas M, Taslimi P, Gokalp F, Nebioglu M, Sisman I, Gulcin I. Aminopyrazole-substituted metallophthalocyanines: Preparation, aggregation behavior, and investigation of metabolic enzymes inhibition properties. Arch Pharm (Weinheim). 2019;352(2):e1800292. doi:10.1002/ardp.201800292. View Source

Recommended Research and Industrial Application Scenarios for 5-(4-Bromo-3-methylphenyl)-1H-pyrazol-3-amine

Kinase-Focused Medicinal Chemistry: TNIK and Related Kinase Inhibitor SAR Exploration

Based on the established TNIK inhibitory activity (IC₅₀ = 157 nM) of a structurally related 4-bromophenyl-1H-pyrazol-3-amine derivative disclosed in patent US11485711 [1], the target compound is well-suited for hit-to-lead optimization programs targeting TNIK, a kinase implicated in colorectal cancer, inflammatory bowel disease, and renal fibrosis. The 3-methyl substituent on the phenyl ring provides a vector for modulating kinase selectivity through steric interactions with the ATP-binding pocket or the DFG-out allosteric site, while the free 3-amino group enables rapid amide-based library synthesis for SAR exploration. Researchers should prioritize this compound when the aryl methyl group is hypothesized to improve selectivity over closely related kinases (e.g., RIPK1, FGFR) compared to the des-methyl analog.

Carbonic Anhydrase Inhibitor Development with Direct Aminopyrazole Conjugation

The demonstration by Guzel et al. (2019) that aminopyrazole-bromophenyl derivatives, when conjugated to phthalonitrile, yield nanomolar inhibitors of hCA I (Ki = 8.44–21.31 nM) and hCA II (Ki = 11.73–31.03 nM) validates this scaffold for carbonic anhydrase inhibitor development [2]. The target compound offers an advantage over the published system: its free 3-amino and NH-pyrazole groups allow direct conjugation to sulfonamide, carboxylate, or metal-chelating warheads without requiring the ethoxy linker used in the Guzel study. This scaffold is recommended for programs developing isoform-selective CA inhibitors for glaucoma, epilepsy, or cancer applications.

Diversifiable Building Block for DNA-Encoded Library (DEL) or Parallel Synthesis

The dual orthogonal functional handles of the target compound—an aryl bromide for Pd-catalyzed cross-coupling and a primary amine for amide bond formation—make it an ideal scaffold for DNA-encoded library (DEL) construction or parallel synthesis workflows . Unlike N-aryl-substituted analogs (e.g., CAS 69464-98-8) that sacrifice the NH-pyrazole H-bond donor, the target compound retains the full H-bond donor/acceptor capacity of the aminopyrazole core (two donors, two acceptors), which is critical for target engagement in kinase ATP-binding sites. The bromine atom enables on-DNA Suzuki diversification with boronic acid/ester building blocks, while the amine serves as a second diversity point for carboxylic acid coupling.

Antimicrobial Scaffold Development: Gram-Positive Bacterial Targeting

The Guzel et al. (2019) study demonstrated that aminopyrazole-bromophenyl derivatives exhibit antimicrobial activity with greater potency against gram-positive bacteria than gram-negative bacteria or Candida species in broth microdilution assays [2]. The target compound, with its free amine and NH-pyrazole groups, presents a more polar and potentially more soluble starting point for antimicrobial SAR than the phthalonitrile-conjugated derivatives. Procurement for antimicrobial screening programs is recommended, particularly for structure-activity studies targeting methicillin-resistant Staphylococcus aureus (MRSA) or vancomycin-resistant enterococci (VRE), where the bromine substituent enables further optimization through cross-coupling chemistry.

Application

Selection Property

Validation Focus

Kinase inhibitor SAR (e.g., TNIK)

Aryl-methyl steric modulation; free 3-NH₂ for amide library synthesis.

Target-engagement assay context; selectivity vs. RIPK1/FGFR.

Carbonic anhydrase inhibitor development

Free NH-pyrazole and 3-NH₂ for direct warhead conjugation.

Isoform-selectivity assay context (hCA I/II).

DNA-encoded library (DEL) or parallel synthesis

Orthogonal handles: aryl-Br (Suzuki) + primary amine (amide).

Retention of H-bond donor/acceptor capacity.

Antimicrobial screening (gram-positive)

Polar aminopyrazole starting point; bromine for late-stage optimization.

Antimicrobial screening context; MIC endpoint review.

• [1] BindingDB. BDBM579816: US11485711, Compound 293 – methyl (4-((5-(4-bromophenyl)-1H-pyrazol-3-yl)amino)-3-methylphenyl)carbamate. TNIK IC₅₀ = 157 nM. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=579816 (accessed April 2026). View Source
• [2] Guzel E, Kocyigit UM, Arslan BS, Atas M, Taslimi P, Gokalp F, Nebioglu M, Sisman I, Gulcin I. Aminopyrazole-substituted metallophthalocyanines: Preparation, aggregation behavior, and investigation of metabolic enzymes inhibition properties. Arch Pharm (Weinheim). 2019;352(2):e1800292. doi:10.1002/ardp.201800292. View Source